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A comprehensive understanding of bitumen aging is paramount for predicting the long-term
performance and durability of asphalt pavements. Bitumen, the primary binding agent in
asphalt, undergoes significant chemical and physical changes when exposed to environmental
factors such as heat, air, and sunlight. These changes, collectively known as aging, lead to a
stiffer and more brittle binder, which can result in pavement distresses like cracking and fatigue.
To simulate these effects in a laboratory setting, two primary accelerated aging procedures are
widely employed: the Rolling Thin-Film Oven Test (RTFOT) for short-term aging and the
Pressure Aging Vessel (PAV) for long-term aging.

This guide provides a comparative study of short-term versus long-term bitumen aging,
presenting experimental data, detailed methodologies, and visual representations of the aging
processes and their chemical consequences.

Data Presentation: The Impact of Aging on Bitumen
Properties

The aging of bitumen results in a notable increase in its stiffness and viscosity, while its ability
to deform without cracking (ductility) decreases. These changes are quantified through various
standard tests, including penetration, softening point, and viscosity measurements. The
following tables summarize the typical changes in these properties for a 70/100 penetration
grade bitumen subjected to standard short-term and long-term aging procedures.

Table 1: Comparison of Physical Properties of Bitumen at Different Aging Stages
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. Short-Term Aged Long-Term Aged
Property Unaged Bitumen
(RTFOT) (RTFOT + PAV)
Penetration @ 25°C
~80[1] ~50[1] ~30[1]
(0.1 mm)
Softening Point (°C) ~46[1] ~51[1] ~59-60[1]

Note: The values presented are indicative and can vary based on the specific crude source and
refining process of the bitumen.

Table 2: Changes in Chemical Composition (SARA Fractions) During Aging

Short-Term & Long-Term

SARA Fraction Unaged Bitumen .

Aged Bitumen

) Slight decrease or remains

Saturates Relatively Stable

stable
Aromatics High Significant decrease[2]
Resins Moderate Increase
Asphaltenes Low Significant increase[2]

Aging predominantly involves the oxidation of aromatic compounds, leading to the formation of
more polar and higher molecular weight asphaltenes.[2] This shift in the colloidal structure of
bitumen is a primary contributor to its increased stiffness and viscosity.

Experimental Protocols: Simulating Bitumen Aging

The laboratory simulation of bitumen aging is crucial for predicting its performance in the field.
The two standard methods, RTFOT and PAYV, represent distinct phases of the asphalt
pavement's life cycle.

Short-Term Aging: Rolling Thin-Film Oven Test (RTFOT)

The RTFOT simulates the aging that occurs during the hot-mixing and paving operations.[3]
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o Apparatus: A forced draft oven with a rotating carriage and a controlled airflow system.

e Procedure:

[¢]

A 35-gram sample of unaged bitumen is poured into a cylindrical glass bottle.

[¢]

The bottle is placed horizontally in a rotating carriage inside the oven.

[e]

The oven is maintained at a temperature of 163°C.[1]

o

The carriage rotates at 15 rpm for 85 minutes, continuously exposing a thin film of bitumen
to heat and air.[4]

Hot air is blown into the bottles at a rate of 4000 ml/min.

o

o Output: The resulting residue is referred to as short-term aged bitumen.

Long-Term Aging: Pressure Aging Vessel (PAV)

The PAV simulates the oxidative aging that occurs over a 5 to 10-year period in the field.[5]
This procedure is performed on the residue from the RTFOT.

o Apparatus: A stainless steel pressure vessel capable of maintaining high pressure and
temperature.

e Procedure:

[¢]

The short-term aged bitumen from the RTFOT is placed in thin pans.

[e]

The pans are placed inside the PAV.

o

The vessel is pressurized to 2.1 MPa (305 psi) with air.[5]

[¢]

The temperature is maintained at 100°C for 20 hours.[1]

o Output: The resulting residue is referred to as long-term aged bitumen.

Visualizing the Bitumen Aging Process

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.tandfonline.com/doi/full/10.1080/14680629.2017.1304268
https://www.mdpi.com/1996-1944/13/19/4438
https://pmc.ncbi.nlm.nih.gov/articles/PMC8152472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8152472/
https://www.tandfonline.com/doi/full/10.1080/14680629.2017.1304268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

To better illustrate the experimental workflow and the chemical transformations occurring during
aging, the following diagrams are provided.
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Caption: Experimental workflow for simulating short-term and long-term bitumen aging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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